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Compound of Interest

Compound Name:
4-(Hydroxymethyl)-2-iodo-6-

methoxyphenol

Cat. No.: B1354997 Get Quote

Technical Support Center: 4-(Hydroxymethyl)-2-
iodo-6-methoxyphenol
This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) for researchers, scientists, and drug development professionals working with 4-
(Hydroxymethyl)-2-iodo-6-methoxyphenol. The following information is designed to address

common challenges, with a focus on overcoming solubility issues.

Frequently Asked Questions (FAQs)
Q1: What are the known physical and chemical properties of 4-(Hydroxymethyl)-2-iodo-6-
methoxyphenol?

A1: Direct, experimentally determined solubility data for 4-(Hydroxymethyl)-2-iodo-6-
methoxyphenol in a range of common laboratory solvents is limited in publicly available

literature. However, based on its chemical structure and data from suppliers, we can

summarize its key properties. The non-iodinated parent compound, vanillyl alcohol, is known to

be soluble in hot water and various organic solvents, which can serve as a useful reference.[1]

[2]

Table 1: Physicochemical Properties of 4-(Hydroxymethyl)-2-iodo-6-methoxyphenol and

Related Compounds
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Property
4-(Hydroxymethyl)-2-iodo-
6-methoxyphenol

Vanillyl Alcohol (Non-
iodinated analog)

Molecular Formula C₈H₉IO₃ C₈H₁₀O₃

Molecular Weight 280.06 g/mol 154.16 g/mol

Appearance Powder
White to off-white crystalline

solid

Melting Point 132-137 °C 114-115 °C[1]

Calculated logP ~1.3 - 1.5 ~0.42 - 0.74[3]

Hydrogen Bond Donors 2 2

Hydrogen Bond Acceptors 3 3

General Solubility
Expected to have moderate

lipophilicity.

Soluble in hot water, ethanol,

ether, benzene, and oils.[1][2]

Q2: I am having trouble dissolving 4-(Hydroxymethyl)-2-iodo-6-methoxyphenol for my in

vitro assay. What solvents should I try?

A2: Given the compound's predicted moderate lipophilicity, starting with common water-

miscible organic solvents is recommended. For biological assays, Dimethyl Sulfoxide (DMSO)

is a standard choice for creating concentrated stock solutions of poorly soluble compounds.[4]

[5] Ethanol is another viable option. For other applications, based on the solubility of its analog

vanillyl alcohol, solvents like methanol, ethyl acetate, and potentially warm water could be

effective.[1][6]

Q3: Are there any known biological activities or signaling pathways associated with this

compound?

A3: While specific studies on the biological activity of 4-(Hydroxymethyl)-2-iodo-6-
methoxyphenol are not extensively documented, its structural class (guaiacol derivatives) is

associated with various biological effects. Guaiacol and its derivatives have been reported to

possess antioxidant, anti-inflammatory, and antimicrobial properties.[7][8] These activities often

involve the modulation of key signaling pathways such as the NF-κB and MAPK pathways,

which are central to the inflammatory response.
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Lower final compound concentration.
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Add a co-solvent (e.g., PEG400). Adjust buffer pH.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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